MT2 Binding Selectivity Over MT1
8-M-PDOT demonstrates a 5.2-fold binding selectivity for human recombinant MT2 receptors (pKi = 8.95, Ki = 1.12 nM) over MT1 receptors (pKi = 8.23, Ki = 5.89 nM) in competition radioligand binding assays using [³H]-melatonin [1]. In contrast, the endogenous agonist melatonin binds both subtypes with essentially similar affinity (pKD values of 9.89 for mt1 and 9.56 for MT2, representing non-selective binding) [1]. The clinically approved agent ramelteon displays the opposite selectivity profile, with 8-fold higher affinity for MT1 (Ki = 14 pM) over MT2 (Ki = 112 pM) . This directional difference in subtype selectivity is critical: 8-M-PDOT is one of the few commercially available tool compounds that preferentially activates MT2 over MT1, enabling researchers to isolate MT2-mediated signaling from MT1-mediated effects.
5.2-fold MT2-selective
Melatonin: non-selective (pKD MT1 9.89, MT2 9.56)
Ramelteon: 8-fold MT1-selective (opposite direction)
| Evidence Dimension | Binding affinity at recombinant human MT1 vs MT2 receptors (pKi / Ki) |
|---|---|
| Target Compound Data | MT2 pKi = 8.95 (Ki = 1.12 nM); MT1 pKi = 8.23 (Ki = 5.89 nM); Selectivity ratio MT2/MT1 = 5.2-fold |
| Comparator Or Baseline | Melatonin: MT1 pKD = 9.89, MT2 pKD = 9.56 (non-selective) [1]; Ramelteon: MT1 Ki = 14 pM, MT2 Ki = 112 pM (8-fold MT1-selective) |
| Quantified Difference | 8-M-PDOT is 5.2-fold MT2-selective vs. melatonin (non-selective) and vs. ramelteon (8-fold MT1-selective in the opposite direction) |
| Conditions | Competition binding of [³H]-melatonin at human recombinant MT1 and MT2 receptors stably expressed in CHO cells (Browning et al. 2000) or COS-7 cells (Dubocovich et al. 1997) |
Why This Matters
For any study aiming to attribute a functional response specifically to MT2 receptor activation—rather than to combined MT1/MT2 agonism—8-M-PDOT provides a subtype-selective pharmacological probe that melatonin and ramelteon cannot substitute.
- [1] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. British Journal of Pharmacology. 2000;129(5):877-886. doi:10.1038/sj.bjp.0703130 View Source
